Cas no 906352-81-6 (1-Methyl-5-(methylamino)methylindoline)

• Product Name: 1-Methyl-5-(methylamino)methylindoline
• CAS No: 906352-81-6
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD09817499
• CID: 1004145
• PubChem ID: 24229592
• Update Time: 2025-06-12

1-Methyl-5-(methylamino)methylindoline Chemical and Physical Properties

Names and Identifiers

• N-Methyl-(1-methylindolin-5-yl)methylamine
• 1-Methyl-5-[(methylamino)methyl]indoline
• N-methyl-1-(1-methyl-2,3-dihydroindol-5-yl)methanamine
• PS-3761
• N-Methyl-1-(1-methyl-2,3-dihydro-1H-indol-5-yl)methanamine
• N-Methyl-1-(1-methylindolin-5-yl)methanamine
• 906352-81-6
• CS-0301561
• methyl[(1-methyl-2,3-dihydro-1H-indol-5-yl)methyl]amine
• SB64061
• AKOS011350585
• 2,3-Dihydro-1-methyl-5-[(methylamino)methyl]-1H-indole
• FT-0742953
• EN300-2000472
• DTXSID40640303
• 1-Methyl-5-(methylamino)methylindoline

• MDL： MFCD09817499
• Inchi： 1S/C11H16N2/c1-12-8-9-3-4-11-10(7-9)5-6-13(11)2/h3-4,7,12H,5-6,8H2,1-2H3
• InChI Key： QPUPWFNEDMKWGL-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC(CNC)=CC=2CC1

Computed Properties

• Exact Mass: 176.13100
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.029
• Boiling Point: 300.1°C at 760 mmHg
• Flash Point: 137.6°C
• Refractive Index: 1.558
• PSA: 15.27000
• LogP: 1.85420

1-Methyl-5-(methylamino)methylindoline Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-Methyl-5-(methylamino)methylindoline

Introduction to 1-Methyl-5-(methylamino)methylindoline (CAS No. 906352-81-6)

1-Methyl-5-(methylamino)methylindoline, with the CAS number 906352-81-6, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of indolines, which are characterized by a benzene ring fused to a pyrrole ring, forming a six-membered nitrogen-containing heterocycle.

The molecular formula of 1-Methyl-5-(methylamino)methylindoline is C₁₂H₁₆N₂, and its molecular weight is approximately 184.26 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of an appropriate indole derivative with a methylamine-containing reagent, followed by methylation steps to introduce the methyl groups at specific positions.

In terms of its physical properties, 1-Methyl-5-(methylamino)methylindoline is a solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release or targeted delivery is desired.

The biological activity of 1-Methyl-5-(methylamino)methylindoline has been the subject of several recent studies. One notable area of research involves its potential as a modulator of neurotransmitter systems in the central nervous system (CNS). Specifically, this compound has shown promising activity as an agonist or antagonist at various receptors, including serotonin (5-HT) receptors and dopamine receptors. These properties make it a valuable tool for investigating the mechanisms underlying neurological disorders such as depression, anxiety, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of 1-Methyl-5-(methylamino)methylindoline as a lead compound for the development of novel antidepressants. The researchers found that this compound exhibited selective binding to 5-HT_1A receptors, which are known to play a crucial role in regulating mood and emotional behavior. Furthermore, preclinical trials in animal models demonstrated that treatment with 1-Methyl-5-(methylamino)methylindoline led to significant improvements in depressive-like behaviors without causing adverse side effects commonly associated with traditional antidepressants.

In addition to its potential therapeutic applications, 1-Methyl-5-(methylamino)methylindoline has also been explored for its use as a research tool in neuroscience. Its ability to selectively target specific receptor subtypes allows researchers to gain deeper insights into the complex interactions between neurotransmitters and their receptors. This can aid in the development of more targeted and effective treatments for a wide range of neurological conditions.

The synthetic versatility of 1-Methyl-5-(methylamino)methylindoline also makes it an attractive candidate for further chemical modifications. By introducing different functional groups or substituents at various positions on the indoline scaffold, chemists can fine-tune the compound's pharmacological properties to optimize its efficacy and safety profile. This flexibility is particularly important in drug discovery and development, where small structural changes can have significant impacts on biological activity.

In conclusion, 1-Methyl-5-(methylamino)methylindoline (CAS No. 906352-81-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable tool for both therapeutic development and fundamental research into neurotransmitter systems. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of neurological disorders.